Cas no 1448057-30-4 (1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine)

• Product Name: 1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine
• CAS No: 1448057-30-4
• MF: C₁₄H₂₁NO₅S₂
• MW: 347.450241804123
• CID: 6598837
• PubChem ID: 71809038
• Update Time: 2025-10-28

1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine
• 1-ethylsulfonyl-4-(4-methoxyphenyl)sulfonylpiperidine
• AKOS024564141
• F6441-6759
• 1448057-30-4
• 1-(ethylsulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine

• Inchi： 1S/C14H21NO5S2/c1-3-21(16,17)15-10-8-14(9-11-15)22(18,19)13-6-4-12(20-2)5-7-13/h4-7,14H,3,8-11H2,1-2H3
• InChI Key： BQVJNXYRDXMJDN-UHFFFAOYSA-N
• SMILES： N1(S(CC)(=O)=O)CCC(S(C2=CC=C(OC)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 347.08611512g/mol
• Monoisotopic Mass: 347.08611512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine

1-(Ethanesulfonyl)-4-(4-Methoxybenzenesulfonyl)Piperidine: A Comprehensive Overview

The compound 1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine, identified by the CAS number CAS No. 1448057-30-4, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their versatile chemical properties and biological activities. The structure of this molecule is characterized by a piperidine ring substituted with two sulfonyl groups: one ethanesulfonyl group at position 1 and a 4-methoxybenzenesulfonyl group at position 4. These substituents contribute to the molecule's unique chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also ensure higher purity levels, which are critical for applications in pharmaceuticals and materials science. The synthesis of 1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions, to achieve the desired molecular architecture.

In terms of pharmacological applications, this compound has shown promise as a potential drug candidate due to its ability to modulate specific biological pathways. Research studies have demonstrated that it exhibits selective binding affinity towards certain receptors, making it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of a key enzyme involved in tumor progression.

Beyond pharmacology, 1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine has also found applications in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and nanoparticles. Researchers have explored its role as a building block for constructing functional materials with tailored properties, including improved thermal stability and mechanical strength.

The environmental impact of this compound is another area of growing interest. Studies have been conducted to assess its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. Preliminary results indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, suggesting that it can be managed responsibly within industrial settings.

In conclusion, 1-(ethanesulfonyl)-4-(4-methoxybenzenesulfonyl)piperidine represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and functional versatility make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.